Cas no 96305-13-4 (Perfluorooctyltriethoxysilane)

• Product Name: Perfluorooctyltriethoxysilane
• CAS No: 96305-13-4
• MF: C₁₄H₁₅F₁₇O₃Si
• MW: 582.32546544075
• CID: 2819785
• PubChem ID: 11657151
• Update Time: 2025-10-12

Perfluorooctyltriethoxysilane Chemical and Physical Properties

Names and Identifiers

• Perfluorooctyltriethoxysilane
• 96305-13-4
• Triethoxy(1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluorooctyl)silane; Perflurooctyltriethoxysilane; Triethoxy(heptadecafluorooctyl)silane
• RNFSBWUZJHUNCA-UHFFFAOYSA-N
• SCHEMBL209031
• Silane, triethoxy(heptadecafluorooctyl)-
• Triethoxy(heptadecafluorooctyl)silane
• DTXSID50470118
• SCHEMBL3147638
• NS00110549

• Inchi： 1S/C14H15F17O3Si/c1-4-32-35(33-5-2,34-6-3)14(30,31)12(25,26)10(21,22)8(17,18)7(15,16)9(19,20)11(23,24)13(27,28)29/h4-6H2,1-3H3
• InChI Key： RNFSBWUZJHUNCA-UHFFFAOYSA-N
• SMILES： [Si](C(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(OCC)(OCC)OCC

Computed Properties

• Exact Mass: 582.0518996Da
• Monoisotopic Mass: 582.0518996Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkoxysilanes

Additional information on Perfluorooctyltriethoxysilane

Perfluorooctyltriethoxysilane (CAS No. 96305-13-4): A Versatile Compound in Advanced Surface Engineering

Perfluorooctyltriethoxysilane (PFOTES), with the CAS number 96305-13-4, is a highly specialized chemical compound that has gained significant attention in recent years due to its unique properties and wide-ranging applications. This compound is a silane coupling agent with a perfluorinated alkyl chain, which makes it particularly useful in surface modification and coating technologies. The combination of the silane functionality and the perfluorinated group provides exceptional hydrophobicity, oleophobicity, and chemical stability, making it an ideal choice for various industrial and biomedical applications.

The chemical structure of Perfluorooctyltriethoxysilane consists of a central silicon atom bonded to three ethoxy groups (Si-O-CH₂CH₃) and one perfluorooctyl group (C₈F₁₇). The ethoxy groups are hydrolytically labile and can react with surface hydroxyl groups to form stable siloxane bonds (Si-O-Si), thereby anchoring the molecule to the surface. The perfluorooctyl group, on the other hand, imparts the surface with low surface energy characteristics, leading to excellent water and oil repellency.

In the field of materials science, Perfluorooctyltriethoxysilane has been extensively studied for its ability to create superhydrophobic surfaces. These surfaces have numerous practical applications, including self-cleaning coatings, anti-fouling materials, and drag reduction in fluid systems. Recent research has shown that PFOTES can be used to modify various substrates, such as glass, metal, and polymers, to achieve contact angles exceeding 150° for water droplets. This high contact angle is indicative of a superhydrophobic surface, which can significantly reduce the adhesion of water and other liquids.

Beyond its use in materials science, Perfluorooctyltriethoxysilane has also found applications in biotechnology and biomedical engineering. In these fields, the compound is used to create bio-inert surfaces that minimize protein adsorption and cell adhesion. This property is crucial for the development of medical devices such as catheters, implants, and biosensors. By reducing protein fouling and cellular interactions, PFOTES-coated surfaces can enhance the biocompatibility and longevity of these devices.

The unique properties of Perfluorooctyltriethoxysilane have also been leveraged in drug delivery systems. For example, PFOTES can be used to modify nanoparticles or liposomes to improve their stability in biological environments and enhance their ability to deliver drugs to specific targets. Recent studies have demonstrated that PFOTES-coated nanoparticles exhibit reduced nonspecific binding to plasma proteins and increased circulation time in vivo, which can lead to more effective drug delivery.

In addition to its practical applications, Perfluorooctyltriethoxysilane has been the subject of extensive fundamental research aimed at understanding its behavior at interfaces. Molecular dynamics simulations have provided insights into the self-assembly behavior of PFOTES molecules on various surfaces and have helped optimize coating processes for maximum performance. These studies have shown that the orientation and packing density of PFOTES molecules on a surface play a critical role in determining the final properties of the coated material.

The environmental impact of perfluorinated compounds has been a topic of concern in recent years. However, research has shown that properly applied coatings using Perfluorooctyltriethoxysilane can be designed to minimize environmental release and degradation. Moreover, advancements in green chemistry have led to the development of more sustainable synthesis methods for PFOTES, reducing its ecological footprint.

In conclusion, Perfluorooctyltriethoxysilane (CAS No. 96305-13-4) is a versatile compound with a wide range of applications in materials science, biotechnology, and biomedical engineering. Its unique combination of hydrophobicity, oleophobicity, and chemical stability makes it an invaluable tool for creating advanced functional surfaces. Ongoing research continues to uncover new possibilities for this compound, ensuring its relevance in both academic and industrial settings.